Cas no 1421444-36-1 (N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 1421444-36-1
• MF: C₁₇H₂₁N₃O₃
• MW: 315.366944074631
• CID: 6511970
• Update Time: 2025-10-19

N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• N-[2-[4-(dimethylamino)phenyl]-2-hydroxyethyl]-1-methyl-2-oxopyridine-3-carboxamide

• Inchi： 1S/C17H21N3O3/c1-19(2)13-8-6-12(7-9-13)15(21)11-18-16(22)14-5-4-10-20(3)17(14)23/h4-10,15,21H,11H2,1-3H3,(H,18,22)
• InChI Key： CLXUFNIZEKTVMV-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C=CC=C1C(NCC(C1=CC=C(N(C)C)C=C1)O)=O

Additional information on N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

N-{2-4-(Dimethylamino)phenyl-2-hydroxyethyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide: A Comprehensive Overview

The compound with CAS No. 1421444-36-1, named N-{2-[4-(dimethylamino)phenyl]-2-hydroxyethyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide, is a complex organic molecule with significant potential in the fields of pharmacology and material science. This compound has garnered attention due to its unique structural features and promising applications in drug development and chemical synthesis. Recent studies have highlighted its role in modulating cellular pathways and its potential as a therapeutic agent.

The molecular structure of N-{2-[4-(dimethylamino)phenyl]-2-hydroxyethyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is characterized by a dihydropyridine ring system, which is a well-known scaffold in medicinal chemistry. The presence of the dimethylamino group attached to the phenyl ring introduces significant electronic effects, enhancing the compound's ability to interact with biological targets. Additionally, the hydroxyl group and carboxamide functionalities contribute to its solubility and bioavailability, making it an attractive candidate for drug delivery systems.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed novel synthetic routes that improve the yield and purity of the compound, making it more accessible for large-scale production. These advancements have been documented in peer-reviewed journals, where researchers have also explored the compound's stability under various conditions, including thermal and photolytic stress. Such studies are crucial for understanding its shelf life and suitability for pharmaceutical applications.

One of the most exciting developments involving this compound is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preclinical studies have demonstrated that N-{2-[4-(dimethylamino)phenyl]-2-hydroxyethyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide exhibits potent inhibitory activity against several kinases, suggesting its potential as a therapeutic agent in oncology and immunology.

Moreover, this compound has shown promise in modulating ion channels, which are essential for maintaining cellular homeostasis. Ion channel dysfunctions are associated with various neurological disorders, such as epilepsy and chronic pain. By targeting these channels, the compound could offer new avenues for treating these conditions. Recent experiments have utilized advanced techniques like electrophysiology to study its effects on neuronal activity, providing valuable insights into its mechanism of action.

In terms of material science applications, the compound's unique electronic properties make it a candidate for use in organic electronics. Its ability to form stable charge transfer complexes has been explored in the context of organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Researchers have reported improved device performance when this compound is incorporated into semiconductor layers, highlighting its potential in next-generation electronic devices.

The environmental impact of this compound has also been a topic of interest. Studies have assessed its biodegradability and toxicity profiles under controlled laboratory conditions. Results indicate that it exhibits low toxicity towards aquatic organisms, which is a positive attribute for its use in pharmaceuticals and industrial applications. However, further research is needed to fully understand its long-term environmental effects.

In conclusion, N-{2-[4-(dimethylamino)phenyl]-2-hydroxyethyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 1421444-36-1) represents a versatile molecule with diverse applications across multiple disciplines. Its structural features make it an attractive candidate for drug development and material science innovations. As research continues to uncover its full potential, this compound is poised to make significant contributions to both medical and technological advancements.